Cas no 2297228-66-9 (2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one
• CAS No: 2297228-66-9
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• CID: 6420322
• PubChem ID: 145887969
• Update Time: 2025-05-28

2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z1562143437
• 2297228-66-9
• 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one
• EN300-4394009

• Inchi： 1S/C8H11ClF3NO2/c1-5(9)7(14)13-2-3-15-4-6(13)8(10,11)12/h5-6H,2-4H2,1H3
• InChI Key： NBWPIQSTOYXJBF-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCOCC1C(F)(F)F)=O

Computed Properties

• Exact Mass: 245.0430408g/mol
• Monoisotopic Mass: 245.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one

Research Brief on 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one (CAS: 2297228-66-9)

2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one (CAS: 2297228-66-9) is a novel synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This molecule features a morpholine core substituted with a trifluoromethyl group and a chloroacetone moiety, making it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The compound's unique structural features, such as the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity to biological targets. Researchers have investigated its role as a building block for the development of kinase inhibitors, protease inhibitors, and other small-molecule therapeutics. The morpholine ring, a common pharmacophore in drug design, further enhances the compound's potential for modulating protein-protein interactions and enzymatic activities.

Recent publications have highlighted the synthetic routes and optimization strategies for 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one. One study demonstrated its efficient synthesis via a multi-step process involving the reaction of 3-(trifluoromethyl)morpholine with chloroacetyl chloride under controlled conditions. The yield and purity of the compound were significantly improved by optimizing reaction parameters such as temperature, solvent, and catalyst selection.

In vitro and in vivo studies have begun to explore the biological activities of derivatives synthesized from this compound. Preliminary results indicate that certain derivatives exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a derivative bearing an additional aromatic substituent showed promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one could serve as a valuable precursor for the development of targeted anticancer agents.

Further research is needed to fully elucidate the pharmacological potential and safety profile of this compound and its derivatives. Current efforts are focused on structure-activity relationship (SAR) studies to identify the most promising candidates for preclinical development. Additionally, computational modeling and molecular docking studies are being employed to predict the binding modes and interactions of these compounds with their biological targets.

In conclusion, 2-Chloro-1-[3-(trifluoromethyl)morpholin-4-yl]propan-1-one represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility and potential for generating bioactive derivatives make it a compound of significant interest for future drug discovery efforts. Continued research and collaboration across academic and industrial sectors will be essential to unlock its full therapeutic potential.